Cas no 1339249-74-9 (3-Bromo-5-(pyridin-2-yloxy)pyridine)

• Product Name: 3-Bromo-5-(pyridin-2-yloxy)pyridine
• CAS No: 1339249-74-9
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• MDL: MFCD19674385
• CID: 4695499
• Update Time: 2025-06-14

3-Bromo-5-(pyridin-2-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(pyridin-2-yloxy)pyridine
• 3-Bromo-5-(pyridin-2-yloxy)pyridine

• MDL： MFCD19674385
• Inchi： 1S/C10H7BrN2O/c11-8-5-9(7-12-6-8)14-10-3-1-2-4-13-10/h1-7H
• InChI Key： RPLHEOWRIAKTGG-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)OC1C=CC=CN=1

Computed Properties

• Exact Mass: 249.97418 g/mol
• Monoisotopic Mass: 249.97418 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 251.08
• XLogP3: 2.3
• Topological Polar Surface Area: 35

Additional information on 3-Bromo-5-(pyridin-2-yloxy)pyridine

Research Briefing on 3-Bromo-5-(pyridin-2-yloxy)pyridine (CAS: 1339249-74-9) in Chemical Biology and Pharmaceutical Applications

3-Bromo-5-(pyridin-2-yloxy)pyridine (CAS: 1339249-74-9) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its pyridine and bromo-substituted structure, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The unique structural features of this compound enable it to interact with various biological targets, making it a valuable tool in medicinal chemistry.

One of the key areas of research involving 3-Bromo-5-(pyridin-2-yloxy)pyridine is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent publications have highlighted the use of this compound as a building block for the development of selective kinase inhibitors. For instance, a 2023 study demonstrated its incorporation into a novel inhibitor targeting the JAK-STAT pathway, which showed promising results in preclinical models of autoimmune diseases. The bromo-substitution at the 3-position of the pyridine ring was found to enhance the binding affinity and selectivity of the resulting inhibitor.

In addition to its applications in kinase inhibitor development, 3-Bromo-5-(pyridin-2-yloxy)pyridine has also been investigated for its potential in fragment-based drug discovery (FBDD). FBDD is a strategy that involves screening small molecular fragments to identify hits that can be optimized into lead compounds. A recent study published in the Journal of Medicinal Chemistry reported the use of this compound as a fragment in a high-throughput screening campaign. The researchers identified several hits that exhibited favorable binding to target proteins, paving the way for further optimization. The pyridine-oxy moiety was particularly noted for its ability to form hydrogen bonds with key residues in the target binding site.

The synthetic accessibility of 3-Bromo-5-(pyridin-2-yloxy)pyridine has also been a focus of recent research. Several innovative synthetic routes have been developed to improve the yield and purity of this compound. A 2022 publication in Organic Letters described a palladium-catalyzed cross-coupling reaction that efficiently produces the compound with high regioselectivity. This advancement has significant implications for scaling up production and facilitating its use in large-scale drug discovery projects. Furthermore, the compound's stability under various reaction conditions makes it a reliable intermediate for further derivatization.

Looking ahead, the potential of 3-Bromo-5-(pyridin-2-yloxy)pyridine in chemical biology and pharmaceutical research remains vast. Ongoing studies are exploring its incorporation into more complex scaffolds, such as PROTACs (proteolysis-targeting chimeras) and other bifunctional molecules. These efforts aim to leverage the compound's unique properties to develop next-generation therapeutics with improved efficacy and selectivity. As research continues to uncover new applications for this versatile intermediate, it is expected to play an increasingly important role in the advancement of drug discovery and chemical biology.